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Welcome to the Technical Support Center for the safe handling and application of nitric acid.

This guide is designed for researchers, scientists, and drug development professionals who

utilize nitric acid in their laboratory workflows. As a powerful oxidizing agent and a corrosive

mineral acid, nitric acid presents significant safety challenges if not handled with the requisite

expertise.[1][2][3][4] This resource provides in-depth, field-proven insights into material

compatibility, troubleshooting common issues, and answering frequently asked questions to

ensure the integrity of your experiments and the safety of your laboratory personnel.

Troubleshooting Guide: Incompatible Materials
This section addresses specific issues that may arise from the improper use or storage of nitric
acid with incompatible materials. The causality behind these experimental choices is explained

to foster a deeper understanding of the chemical principles at play.

Issue 1: A yellow or brown discoloration is observed in
the nitric acid container.
Question: Why is my stored nitric acid turning yellow, and is it still safe to use?

Answer: The discoloration of nitric acid to a yellow or brown hue is a common sign of

decomposition.[5] Nitric acid, especially when concentrated or exposed to light and heat,

slowly decomposes into water, nitrogen dioxide (NO₂), and oxygen (4 HNO₃ → 2 H₂O + 4 NO₂

+ O₂).[6] It is the dissolved nitrogen dioxide that imparts the yellowish-brown color.
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Causality and Scientific Rationale: This decomposition is a self-validating indicator of the acid's

age and storage conditions. The rate of decomposition is accelerated by elevated temperatures

and exposure to sunlight.[7] While the acid may still be usable for some applications, the

presence of dissolved NO₂ alters its chemical properties, potentially affecting the outcome of

sensitive reactions like nitration of organic compounds.[5][8][9]

Troubleshooting and Resolution:

Assess the Application: For less sensitive applications, such as cleaning glassware, the

discolored acid might be acceptable.[5] However, for precise analytical or synthetic work, it is

best to use fresh, colorless nitric acid.

Proper Storage: Always store nitric acid in a cool, dry, and dark place, away from direct

sunlight and heat sources.[7][10][11][12]

Inspect Regularly: Monthly inspection of nitric acid containers for discoloration is a

recommended safety practice.[10]

Disposal: If the discoloration is significant or if the acid's purity is critical, it should be

disposed of as hazardous waste according to your institution's protocols.[10][13]

Issue 2: A violent reaction, fuming, or explosion
occurred when mixing nitric acid with waste.
Question: I mixed my nitric acid waste with another chemical waste stream, and it resulted in a

dangerous reaction. What happened?

Answer: This is a critical and unfortunately common laboratory incident that underscores the

importance of stringent waste segregation.[1] Nitric acid is a powerful oxidizing agent and

reacts violently with a wide range of substances, particularly organic compounds and reducing

agents.[1][3][4][8] Mixing nitric acid waste with incompatible waste streams is a major cause of

laboratory incidents.[1]

Causality and Scientific Rationale:

Reaction with Organics: Nitric acid reacts vigorously, often explosively, with organic

materials such as alcohols, acetone, and other organic solvents.[4][8][14][15] These
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reactions are highly exothermic, generating significant heat and gaseous byproducts, which

can rapidly pressurize and rupture a sealed container.[10][16][17]

Reaction with Reducing Agents: As a strong oxidizer, nitric acid will react intensely with

reducing agents.[10] This can lead to the rapid evolution of toxic and flammable gases.

Reaction with Bases: While neutralization is a method for disposal, uncontrolled mixing with

strong bases can generate substantial heat.[18][19]

Troubleshooting and Resolution:

Immediate Action: In the event of an uncontrolled reaction, evacuate the area immediately

and alert your institution's emergency response team.[20]

Waste Segregation:Never mix nitric acid waste with organic waste.[1] Nitric acid waste

should be collected in a dedicated, clearly labeled container.[1][20]

Container Material: Use only compatible containers for nitric acid waste, such as glass or

high-density polyethylene (HDPE).[7][11] Never use metal containers.[11]

Review Protocols: Ensure all laboratory personnel are trained on the specific hazards of

nitric acid and the critical importance of waste segregation.[1]

Issue 3: Corrosion or degradation of laboratory
equipment after contact with nitric acid.
Question: My stainless steel equipment/container shows signs of corrosion after being in

contact with nitric acid. I thought stainless steel was resistant.

Answer: While some grades of stainless steel offer resistance to nitric acid, it is not universally

compatible, and several factors can influence the rate of corrosion. Nitric acid is extremely

corrosive to many metals, including aluminum and copper, and attacks all base metals.[10]

Causality and Scientific Rationale:

Concentration and Temperature: The corrosive effects of nitric acid on metals are highly

dependent on the acid's concentration and the temperature of the reaction.[21]
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Passivation Layer: Some metals, like aluminum, can form a protective oxide layer

(passivation) that resists corrosion from concentrated nitric acid. However, this layer can be

compromised by impurities or different acid concentrations.

Reaction Byproducts: The reaction of nitric acid with metals can produce various nitrogen

oxides and hydrogen gas, which can contribute to further corrosion or create a hazardous

atmosphere.[22][23]

Troubleshooting and Resolution:

Material Selection: For handling and storing nitric acid, use materials known for their high

resistance, such as borosilicate glass, high-density polyethylene (HDPE), and fluorinated

plastics like PTFE.[11]

Consult Compatibility Charts: Always refer to chemical compatibility charts before exposing

any material to nitric acid.

Secondary Containment: Use secondary containment, such as polypropylene trays, to catch

any potential leaks or spills and protect benchtops and storage cabinets.[10][11]

Frequently Asked Questions (FAQs)
This section provides concise answers to common questions regarding the safe handling and

properties of nitric acid.

Q1: What are the primary materials to avoid contact with nitric acid in the lab? A1: A general

rule is to keep nitric acid away from anything that can oxidize. Key incompatible materials

include:

Organic Compounds: Alcohols, acetone, acetic acid, and other organic solvents.[4][14][15]

Bases: Strong bases can cause a strong exothermic reaction.

Reducing Agents: These will react vigorously with the oxidizing nature of nitric acid.[10]

Metals: Most metals are attacked by nitric acid, though the reaction varies with the metal

and acid concentration.[10][21]
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Combustible Materials: Nitric acid can ignite combustible materials upon contact.[2][4]

Q2: What personal protective equipment (PPE) is required when handling nitric acid? A2:

Appropriate PPE is mandatory and includes:

Gloves: Chemical-resistant gloves are essential. Neoprene is acceptable for incidental

contact, while Viton is preferable for more extensive handling.[1] Nitrile gloves are not

recommended for concentrated nitric acid.[3]

Eye Protection: Chemical splash goggles are required. A face shield should be used when

there is a significant splash hazard.[1][2][20]

Body Protection: A lab coat is the minimum requirement. An acid-resistant apron is

recommended when handling larger quantities.[1][12]

Footwear: Closed-toe shoes are mandatory.[11]

Q3: How should I dilute nitric acid safely? A3: Always add the acid to the water slowly and with

continuous stirring.[2][10] This allows the heat generated during dilution to dissipate safely.

Never add water to acid, as this can cause localized boiling and splashing of the corrosive acid.

[1]

Q4: What is the correct procedure for cleaning up a small nitric acid spill? A4: For small spills

(<1 Liter):

Ensure you are wearing the appropriate PPE.[1]

Contain the spill using an inert absorbent material like sand or vermiculite.[10][24]

Neutralize the spill with a weak base such as sodium bicarbonate (baking soda).[24][25]

Apply it carefully to control the effervescence.

Once neutralized, the residue can be absorbed and collected for disposal as hazardous

waste.[24][26]

Clean the area with soap and water.[20]
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Q5: Can I store nitric acid with other acids? A5: While nitric acid is an acid, its strong

oxidizing properties require special storage considerations. It should be segregated from

organic acids like acetic acid.[1] It is best practice to store nitric acid in a dedicated secondary

container, even within an acids cabinet, to separate it from other inorganic acids like

hydrochloric acid.[10][20]

Data and Diagrams
Table 1: Summary of Incompatible Materials with Nitric
Acid

Material Class Specific Examples Hazard

Organic Compounds
Alcohols, Acetone, Acetic

Anhydride, Organic Solvents

Violent reaction, potential for

explosion, fire.[4][8][14][15]

Bases
Sodium Hydroxide, Potassium

Hydroxide, Ammonia

Strong exothermic reaction,

potential for boiling and

splashing.[18]

Reducing Agents Metal Hydrides, Formic Acid
Violent reaction, production of

toxic and flammable gases.[10]

Metals
Copper, Aluminum, Zinc,

Powdered Metals

Corrosion, production of

flammable hydrogen gas and

toxic nitrogen oxides.[10][21]

[27]

Combustible Materials Wood, Paper, Cloth
Can cause ignition and fire.[2]

[4]

Cyanides
Sodium Cyanide, Potassium

Cyanide

Release of highly toxic

hydrogen cyanide gas.[10]

Experimental Workflow: Safe Dilution of Nitric Acid
Caption: A step-by-step workflow for the safe dilution of nitric acid.

Logical Relationship: Nitric Acid Hazard Mitigation
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Caption: The relationship between nitric acid hazards and control measures for safe

laboratory outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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